1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-[1-[(2,3-dimethoxyphenyl)methyl]piperidin-3-yl]-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C24H32FN3O2/c1-29-23-11-5-7-19(24(23)30-2)17-26-12-6-8-20(18-26)27-13-15-28(16-14-27)22-10-4-3-9-21(22)25/h3-5,7,9-11,20H,6,8,12-18H2,1-2H3
• InChI Key: YGTIVCXUPNNMTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C24H32FN3O2
• Molecular Weight: 413.5 g/mol

Description

1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine, also known as FPPP, is a chemical compound that belongs to the class of piperazine derivatives. FPPP has been studied extensively due to its potential applications in scientific research.

Scientific Research Applications

1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to have potential applications in the treatment of various neurological disorders, including Parkinson's disease, depression, and anxiety. 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine has also been used as a tool to study the structure and function of neurotransmitter receptors in the brain.

Mechanism of Action

The mechanism of action of 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine is not fully understood, but it is believed to act as a dopamine receptor agonist. Dopamine is a neurotransmitter that plays a key role in the regulation of movement, mood, and motivation. By binding to dopamine receptors, 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine may increase the release of dopamine in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects:
1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine has been found to have several biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to improved motor function and mood. 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine has also been found to have anxiolytic and antidepressant effects, which may be due to its ability to modulate the activity of neurotransmitter systems in the brain.

Advantages and Limitations for Lab Experiments

1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine has several advantages as a research tool. It is a potent and selective dopamine receptor agonist, making it useful for studying the role of dopamine in the brain. 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine is also relatively easy to synthesize, making it accessible to researchers. However, 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine has several limitations as well. It has been found to have some toxic effects on cells, which may limit its use in certain experiments. Additionally, 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine is a controlled substance, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine. One area of interest is the development of more selective dopamine receptor agonists that can target specific subtypes of dopamine receptors. Another area of interest is the investigation of the potential therapeutic applications of 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine in the treatment of neurological disorders. Finally, there is a need for further research on the toxic effects of 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine, particularly on cells and tissues in the brain.
Conclusion:
In conclusion, 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine is a chemical compound that has been studied extensively for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine has shown promise as a tool for studying the role of dopamine in the brain and may have potential therapeutic applications in the treatment of neurological disorders. However, further research is needed to fully understand its effects and limitations.

Synthesis Methods

The synthesis of 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine involves several steps, including the reaction of 2,3-dimethoxybenzaldehyde with piperidine, followed by the reaction of the resulting product with 2-fluorophenylpiperazine. The final product is obtained through purification and crystallization. The synthesis of 1-[1-(2,3-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine is a complex process that requires expertise in organic chemistry and careful handling of hazardous chemicals.